Cas no 392301-12-1 (2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 392301-12-1
• MF: C₁₅H₁₆F₃N₃OS₂
• MW: 375.432250976563
• CID: 6586274
• PubChem ID: 4568666
• Update Time: 2025-10-15

2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)pivalamide
• Propanamide, 2,2-dimethyl-N-[5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• AKOS024577283
• 392301-12-1
• F0417-1704
• 2,2-dimethyl-N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• 2,2-dimethyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]propanamide

• Inchi： 1S/C15H16F3N3OS2/c1-14(2,3)11(22)19-12-20-21-13(24-12)23-8-9-4-6-10(7-5-9)15(16,17)18/h4-7H,8H2,1-3H3,(H,19,20,22)
• InChI Key： RFWJRNIMANZWFP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(C(F)(F)F)C=C2)S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 375.06868898g/mol
• Monoisotopic Mass: 375.06868898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 9.22±0.50(Predicted)

Additional information on 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

Introduction to 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 392301-12-1)

2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 392301-12-1, belongs to a class of molecules known for their potential therapeutic applications. The presence of multiple functional groups, including a thiadiazole core and a trifluoromethyl-substituted aromatic ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide is characterized by its complexity and the strategic arrangement of its substituents. The thiadiazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of a trifluoromethyl group to the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that incorporate thiadiazole scaffolds due to their versatility and biological significance. Research has demonstrated that thiadiazole derivatives can interact with various biological targets, making them valuable tools in the search for new therapeutic agents. The specific substitution pattern in 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide suggests that it may possess unique pharmacological properties that could be exploited for the treatment of various diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of a thiadiazole core with a sulfanyl group and a trifluoromethyl-substituted phenyl ring creates a molecule with multiple interaction points with biological targets. This structural complexity allows for fine-tuning of the compound's properties through medicinal chemistry approaches, enabling researchers to optimize its activity and selectivity.

The synthesis of 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled the construction of this complex molecule with precision and efficiency. This underscores the importance of innovative synthetic methodologies in the production of novel pharmaceutical compounds.

Recent studies have begun to explore the biological activity of 392301-12-1. Preliminary investigations have shown that this compound exhibits promising activity against certain cancer cell lines. The thiadiazole core is known to interfere with key cellular processes such as DNA replication and cell signaling pathways. The presence of the trifluoromethyl group further enhances its ability to disrupt these processes by increasing its binding affinity to target proteins.

In addition to its potential anticancer properties, 392301-12-1 has also shown promise in other therapeutic areas. Research indicates that it may have antimicrobial activity against various bacterial strains. This is particularly relevant in light of the growing problem of antibiotic resistance worldwide. The ability of this compound to inhibit bacterial growth could make it a valuable addition to existing antimicrobial therapies.

The development of new drugs often involves extensive testing to evaluate their safety and efficacy. In vitro studies have been conducted to assess the toxicity profile of 392301-12-1. These studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit some degree of toxicity at higher concentrations. Further research is needed to fully understand its safety profile and to identify any potential side effects.

The future prospects for 392301-12-1 are exciting and multifaceted. Ongoing research aims to elucidate its mechanism of action and to identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process and bring this compound closer to clinical use. The potential benefits for patients suffering from various diseases make this research endeavor highly worthwhile.

In conclusion, 2,2-dimethyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 392301-12-1) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover its properties and applications, this compound is poised to make meaningful contributions to modern medicine.